Cas no 2171638-90-5 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid
• CAS No: 2171638-90-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6184282
• PubChem ID: 165514751
• Update Time: 2025-08-04

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid
• EN300-1505736
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3,3-dimethylbutanoic acid
• 2171638-90-5

• Inchi： 1S/C27H34N2O5/c1-27(2,3)24(25(31)32)29-23(30)15-5-4-10-16-28-26(33)34-17-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,22,24H,4-5,10,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YFKACEZHMASBGM-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NC(C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid

Introduction to 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid (CAS No. 2171638-90-5)

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid, identified by its CAS number 2171638-90-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl methoxycarbonyl moiety and an amino hexanamido side chain. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug design and development.

The fluorenyl methoxycarbonyl group is particularly noteworthy, as it serves as a protective group for amino functions in peptide synthesis. This feature makes the compound a valuable intermediate in the construction of complex peptidomimetics and protein therapeutics. Additionally, the hexanamido and 3,3-dimethylbutanoic acid components introduce steric bulk and potential hydrogen bonding capabilities, which can be exploited to modulate the binding affinity and selectivity of the molecule in biological systems.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance the pharmacological properties of small molecules. The structural features of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid align well with this trend, as they provide a basis for designing molecules with improved solubility, metabolic stability, and target engagement. For instance, the fluorenyl moiety can be used to enhance fluorescence-based assays, making it useful in high-throughput screening (HTS) campaigns.

One of the most compelling aspects of this compound is its potential application in the field of targeted therapy. The combination of a bulky fluorenyl group and an amino hexanamido side chain suggests that it could be engineered to interact with specific biological targets, such as enzymes or receptors involved in disease pathways. This concept is particularly relevant in the context of oncology, where molecules with high selectivity are crucial for effective treatment. Recent studies have demonstrated that peptidomimetics derived from similar structural motifs exhibit promising activity against various cancer-related targets.

The 3,3-dimethylbutanoic acid moiety adds another layer of complexity to the molecule, providing a site for further derivatization to fine-tune its pharmacokinetic profile. For example, introducing hydrophobic or polar substituents at this position could modulate solubility and bioavailability. Such modifications are often critical in translating laboratory findings into clinical applications.

From a synthetic chemistry perspective, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid represents an excellent model system for exploring new synthetic strategies. The presence of multiple reactive sites allows for diverse functionalization patterns, enabling chemists to develop innovative methodologies for constructing complex molecules. This aspect is particularly important in academic research settings, where novel synthetic routes can lead to breakthroughs in drug discovery.

The compound's relevance is further underscored by its potential role in biomaterials science. The fluorenyl group is known for its photophysical properties, making it suitable for applications in luminescent probes and sensors. Meanwhile, the hexanamido and dimethylbutanoic acid segments can contribute to hydrogel formation or other biocompatible materials used in drug delivery systems.

In conclusion,2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid (CAS No. 2171638-90-5) is a multifaceted compound with significant potential across multiple domains of pharmaceutical research and biotechnology. Its unique structural features make it an attractive candidate for further exploration in drug design, synthetic chemistry, and biomaterials science. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing therapeutic interventions.